Cas no 940291-10-1 ((2S)-1-Formyl-N-[(2S)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide;propane)

• Product Name: (2S)-1-Formyl-N-[(2S)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide;propane
• CAS No: 940291-10-1
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 2098069
• PubChem ID: 71433923
• Update Time: 2025-05-17

(2S)-1-Formyl-N-[(2S)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide;propane Chemical and Physical Properties

Names and Identifiers

• IDR-1
• (2S)-1-formyl-N-[(2S)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide,propane
• L-Lysyl-L-seryl-L-arginyl-L-isoleucyl-L-valyl-L-prolyl-L-alanyl-L-isoleucyl-L-prolyl-L-valyl-L-seryl-L-leucyl-L-leucinamide
• IDR 1
• 1-Formyl-N-[(2S)-1-oxopropan-2-yl]-L-prolinamide--propane (1/1)
• (2S)-1-Formyl-N-[(2S)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide;propane
• L-Lysyl-L-seryl-L-arginyl-L-isoleucyl-L-valyl-L-prolyl-L-alanyl-L-isoleucyl-L-prolyl-L-valyl-L-seryl-L-leucyl-L-leucinamide (ACI)
• L
• Innate defense regulator peptide 1
• Innate Defense-Regulator Peptide
• 940291-10-1
• E77626
• DTXSID50849582

• Inchi： 1S/C9H14N2O3.C3H8/c1-7(5-12)10-9(14)8-3-2-4-11(8)6-13;1-3-2/h5-8H,2-4H2,1H3,(H,10,14);3H2,1-2H3/t7-,8-;/m0./s1
• InChI Key： RCTYDUUDOSRQTI-WSZWBAFRSA-N
• SMILES： O=C([C@@H]1CCCN1C=O)N[C@H](C=O)C.C(C)C

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),

Additional information on (2S)-1-Formyl-N-[(2S)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide;propane

Introduction to (2S)-1-Formyl-N-[(2S)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide;propane (CAS No. 940291-10-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (2S)-1-Formyl-N-[(2S)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide;propane, with the CAS number 940291-10-1, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of the compound, highlighting its chemical characteristics, synthetic pathways, and recent applications in academic and industrial research.

The molecular structure of (2S)-1-Formyl-N-[(2S)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide;propane is characterized by a pyrrolidine core substituted with a formyl group and an N-substituent derived from (2S)-1-oxopropan-2-yl. This configuration imparts distinct reactivity and binding properties, making it a valuable scaffold for drug discovery. The stereochemistry of the compound, specifically the (2S) configuration at the chiral centers, is crucial for its biological activity and has been a focus of recent research endeavors.

In recent years, there has been a surge in interest regarding chiral auxiliaries and ligands in asymmetric synthesis, which are essential for producing enantiomerically pure pharmaceuticals. The compound (2S)-1-Formyl-N-[(2S)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide;propane serves as an excellent example of such a scaffold. Its ability to facilitate enantioselective transformations has been leveraged in the synthesis of complex molecules, including those with significant therapeutic potential. Researchers have reported its utility in the preparation of β-lactam derivatives and other heterocyclic compounds that are known for their biological activities.

The synthesis of (2S)-1-Formyl-N-[(2S)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide;propane involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the pyrrolidine ring via cyclization reactions and subsequent functionalization to introduce the formyl and N-substituent groups. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, reducing costs and improving yields. These advancements are particularly relevant in industrial settings where cost-effectiveness and scalability are paramount.

One of the most compelling aspects of (2S)-1-Formyl-N-[(2S)-1-oxopropan-2-yl]pyrrolidine;propane is its potential application in medicinal chemistry. The compound's structural features make it a versatile intermediate for constructing more complex molecules with desired pharmacological properties. For instance, it has been explored as a precursor in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. The formyl group on the pyrrolidine ring can undergo further derivatization to introduce additional functional moieties, expanding its utility.

Recent studies have also highlighted the role of (2S)-1 Formyl-N-[ ( 2 S ) - 1 - oxopropan - 2 - yl ] py rrolidine - 2 - carboxamide ; propane in developing novel antimicrobial agents. The pyrrolidine scaffold is known to exhibit broad-spectrum activity against various pathogens, making it an attractive candidate for antibiotic development. Researchers have demonstrated that modifications to this scaffold can enhance its efficacy while minimizing side effects. This aligns with global efforts to combat antibiotic resistance by discovering new therapeutic strategies.

The compound's stereochemical purity is another area where significant progress has been made. Techniques such as chiral resolution and enzymatic resolution have enabled researchers to obtain highly enantiomerically pure forms of ( 2 S ) - 1 - Form yl - N - [ ( 2 S ) - 1 - oxopropan - 2 - yl ] py rrolidine ; propane . This purity is essential for ensuring that biological assays yield accurate results and that subsequent drug candidates exhibit predictable pharmacokinetic profiles. The ability to produce enantiomerically pure compounds on an industrial scale has been a game-changer for pharmaceutical development.

In conclusion, ( 2 S ) - Form yl - N - [ ( 2 S ) - Oxopro pan ; pro pane , with CAS number 940291;10;−−−−−−−−−−−−−−−11, represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties make it a valuable intermediate in synthetic chemistry, while its potential applications in drug discovery underscore its importance in modern medicinal research. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in advancing pharmaceutical innovation.